Cas no 691858-02-3 (3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE)

3-[4-(Tert-butyl)benzyl]-1-ethyl-4-[(4-methylphenyl)sulfonyl]-1,3-dihydro-2H-imidazol-2-one is a specialized organic compound featuring a substituted imidazolone core. Its molecular structure incorporates a tert-butylbenzyl group, an ethyl substituent, and a p-toluenesulfonyl moiety, contributing to its unique chemical properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of biologically active molecules. The tert-butyl and sulfonyl groups enhance steric and electronic effects, which may influence binding affinity or stability in target applications. Its well-defined structure allows for precise modifications, making it a valuable scaffold for exploratory studies in medicinal chemistry and material science.

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE structure

691858-02-3 structure

Product Name:3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE

CAS No:691858-02-3

MF:C₂₃H₂₈N₂O₃S

MW:412.545024871826

CID:5224792

Update Time:2026-03-07

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE Chemical and Physical Properties

Names and Identifiers

- 3-[(4-tert-butylphenyl)methyl]-1-ethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one
- 3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
- Inchi： 1S/C23H28N2O3S/c1-6-24-16-21(29(27,28)20-13-7-17(2)8-14-20)25(22(24)26)15-18-9-11-19(12-10-18)23(3,4)5/h7-14,16H,6,15H2,1-5H3
- InChI Key： HBPRQPKNWHHLPD-UHFFFAOYSA-N
- SMILES： CCN1C(=O)N(CC2C=CC(C(C)(C)C)=CC=2)C(S(C2C=CC(C)=CC=2)(=O)=O)=C1

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-1mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	1mg	￥535.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-2mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	2mg	￥578.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-5mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	5mg	￥529.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-10mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	10mg	￥862.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-20mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	20mg	￥1083.00	2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643779-25mg	3-(4-(Tert-butyl)benzyl)-1-ethyl-4-tosyl-1,3-dihydro-2H-imidazol-2-one	691858-02-3	98%	25mg	￥1375.00	2024-05-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00867504-1g	3-[(4-tert-Butylphenyl)methyl]-1-ethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one	691858-02-3	90%	1g	￥2401.0	2024-04-18
Ambeed	A881449-1g	3-[(4-tert-Butylphenyl)methyl]-1-ethyl-4-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-imidazol-2-one	691858-02-3	90%	1g	$350.0	2025-04-17

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE: A Comprehensive Overview

3-[4-(TERT-BUTYL)BENZYL]-1-ETHYL-4-[(4-METHYLPHENYL)SULFONYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE, identified by the CAS registry number 691858-02-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazolones, which are known for their versatility in synthetic chemistry and their role as intermediates in drug development.

The molecular structure of this compound is characterized by a central imidazolone ring system, which is substituted with several functional groups. The presence of a tert-butyl group attached to a benzyl moiety introduces steric bulk, which can influence the compound's reactivity and stability. Additionally, the sulfonamide group linked to a methyl-substituted phenyl ring adds electronic complexity and potential for bioisosteric replacements in medicinal chemistry.

Recent studies have highlighted the importance of imidazolones as scaffolds for drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that imidazolone derivatives can exhibit potent inhibitory activity against various enzymes, making them promising candidates for therapeutic interventions in diseases such as cancer and inflammation.

The synthesis of CAS No. 691858-02-3 involves a multi-step process that typically begins with the preparation of the imidazolone core. This is followed by functionalization at specific positions to introduce the desired substituents. The tert-butylbenzyl group is often introduced via Suzuki coupling or other cross-coupling reactions, while the sulfonamide group can be incorporated through nucleophilic substitution or amidation reactions.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules with bioactive properties. For example, researchers at the University of California have utilized similar imidazolone derivatives as building blocks for constructing macrocyclic compounds with antimicrobial activity.

The physical properties of this compound, such as its melting point and solubility, are critical for its use in various chemical processes. Studies have shown that the steric hindrance introduced by the tert-butyl group can significantly affect these properties, making it essential to optimize synthetic conditions for different applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions, with findings suggesting that it undergoes slow degradation due to its complex structure.

In conclusion, CAS No. 691858-02-3, or 3-[4-(TERT-BUTYL)BENZYL]-1-Ethyl..., represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure and functional groups make it a versatile tool in both academic research and industrial applications.